Cas no 1805469-76-4 (Ethyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-carboxylate
• CAS No: 1805469-76-4
• MF: C₁₀H₁₀F₂N₂O₄
• MW: 260.194209575653
• CID: 4898263
• Update Time: 2025-06-25

Ethyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-carboxylate

• Inchi： 1S/C10H10F2N2O4/c1-3-18-10(15)7-6(9(11)12)8(14(16)17)5(2)4-13-7/h4,9H,3H2,1-2H3
• InChI Key： VMDUARILZXUKNF-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=NC=C(C)C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-carboxylate

Comprehensive Overview of Ethyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-carboxylate (CAS No. 1805469-76-4)

Ethyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-carboxylate (CAS No. 1805469-76-4) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a critical intermediate in the synthesis of advanced heterocyclic compounds. Its molecular structure, combining a pyridine core with strategically placed substituents, makes it a versatile building block for designing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-carboxylate has surged due to their enhanced metabolic stability and lipophilicity, which are crucial for improving drug bioavailability. Researchers are particularly interested in its potential applications in crop protection chemicals, where fluorinated compounds exhibit superior pest resistance and environmental compatibility. The nitro group in this compound further enhances its reactivity, enabling diverse chemical transformations such as reductions or nucleophilic substitutions.

The synthesis of CAS No. 1805469-76-4 typically involves multi-step organic reactions, including esterification and nitration, under controlled conditions to ensure high purity. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. Given its role in drug discovery, this compound aligns with the growing trend of precision medicine and targeted therapies, addressing common search queries such as "fluorinated drug intermediates" or "nitropyridine applications in agriculture."

From an industrial perspective, Ethyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-carboxylate is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic processes and solvent-free reactions are being explored to minimize waste during its production. Additionally, its compatibility with high-throughput screening platforms makes it a valuable asset for combinatorial chemistry libraries, answering frequent searches like "pyridine derivatives in drug design" or "eco-friendly agrochemical intermediates."

In summary, CAS No. 1805469-76-4 exemplifies the convergence of chemical innovation and practical applications, bridging gaps between academic research and industrial needs. Its relevance to life sciences and material engineering ensures continued interest, while its optimized properties cater to modern demands for efficiency and sustainability in chemical manufacturing.